Cas no 1261887-13-1 (3-Amino-2-fluoro-4'-(trifluoromethyl)biphenyl)

• Product Name: 3-Amino-2-fluoro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261887-13-1
• MF: C₁₃H₉F₄N
• MW: 255.210877180099
• CID: 4771121
• Update Time: 2025-06-11

3-Amino-2-fluoro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-fluoro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H9F4N/c14-12-10(2-1-3-11(12)18)8-4-6-9(7-5-8)13(15,16)17/h1-7H,18H2
• InChI Key： SGJKMLWISCSHBC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C(F)(F)F)=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 3.9
• Topological Polar Surface Area: 26

Additional information on 3-Amino-2-fluoro-4'-(trifluoromethyl)biphenyl

Professional Introduction to Compound with CAS No. 1261887-13-1 and Product Name: 3-Amino-2-fluoro-4'-(trifluoromethyl)biphenyl

The compound with the CAS number 1261887-13-1 and the product name 3-Amino-2-fluoro-4'-(trifluoromethyl)biphenyl represents a significant advancement in the field of pharmaceutical chemistry. This biphenyl derivative, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both amino and fluoro substituents, along with a trifluoromethyl group at the para position of one of the phenyl rings, imparts distinct chemical reactivity and biological activity that make this compound a valuable scaffold for further chemical manipulation and biological evaluation.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the quest for new therapeutic agents. The biphenyl core is a well-documented pharmacophore found in numerous bioactive molecules, including antipsychotics, antidepressants, and antiviral agents. The introduction of fluorine atoms into aromatic systems is a common strategy to enhance metabolic stability, lipophilicity, and binding affinity. Specifically, the 2-fluoro and 4'-trifluoromethyl substituents in 3-Amino-2-fluoro-4'-(trifluoromethyl)biphenyl contribute to its unique electronic distribution, which can influence both its reactivity and its interaction with biological targets.

The amino group at the 3-position provides a site for further functionalization, enabling the synthesis of more complex derivatives through reactions such as acylation, alkylation, or coupling with other pharmacophores. This flexibility makes 3-Amino-2-fluoro-4'-(trifluoromethyl)biphenyl a versatile building block for drug discovery campaigns. Additionally, the electron-withdrawing nature of the trifluoromethyl group can modulate the electronic properties of the aromatic system, potentially enhancing binding interactions with protein targets.

Recent studies have highlighted the importance of fluorinated biphenyl derivatives in medicinal chemistry. For instance, compounds containing fluoro substituents have been shown to exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and resistance to metabolic degradation. The trifluoromethyl group, in particular, is known for its ability to increase binding affinity by stabilizing transition states and improving hydrophobic interactions. These properties have been leveraged in the design of novel antiviral and anticancer agents.

One area where 3-Amino-2-fluoro-4'-(trifluoromethyl)biphenyl shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and dysregulation of kinase activity is implicated in various diseases, including cancer. Fluorinated biphenyl derivatives have been reported to exhibit potent kinase inhibition due to their ability to interact favorably with the ATP-binding pockets of these enzymes. The specific arrangement of substituents in 3-Amino-2-fluoro-4'-(trifluoromethyl)biphenyl may confer selectivity for certain kinases over others, making it a promising lead compound for further optimization.

Another emerging application of this compound is in the field of neurology. Biphenyl derivatives have been investigated as potential treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The presence of both amino and fluoro groups may allow 3-Amino-2-fluoro-4'-(trifluoromethyl)biphenyl to interact with neurotransmitter receptors or other relevant targets in the brain. Preliminary studies suggest that such compounds may modulate neurotransmitter release or receptor activity, potentially leading to new therapeutic strategies for these debilitating conditions.

The synthesis of 3-Amino-2-fluoro-4'-(trifluoromethyl)biphenyl involves multi-step organic transformations that highlight the synthetic versatility of this scaffold. Key steps typically include halogenation reactions to introduce the fluoro and trifluoromethyl groups, followed by nucleophilic aromatic substitution or cross-coupling reactions to install the amino group at the 3-position. Advances in synthetic methodology have enabled more efficient and scalable production processes for such compounds, facilitating their use in large-scale drug discovery programs.

In conclusion, 3-Amino-2-fluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261887-13-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated biphenyl derivatives, compounds like this are likely to play an increasingly important role in drug discovery and development.